molecular formula C20H19NO6S2 B1611093 N,N-Bis(3-sulfobenzyl)aniline CAS No. 98786-62-0

N,N-Bis(3-sulfobenzyl)aniline

Cat. No. B1611093
CAS RN: 98786-62-0
M. Wt: 433.5 g/mol
InChI Key: JSGRUNCTYDDMNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Bis(3-sulfobenzyl)aniline is a useful research compound. Its molecular formula is C20H19NO6S2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-Bis(3-sulfobenzyl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Bis(3-sulfobenzyl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

98786-62-0

Molecular Formula

C20H19NO6S2

Molecular Weight

433.5 g/mol

IUPAC Name

3-[[N-[(3-sulfophenyl)methyl]anilino]methyl]benzenesulfonic acid

InChI

InChI=1S/C20H19NO6S2/c22-28(23,24)19-10-4-6-16(12-19)14-21(18-8-2-1-3-9-18)15-17-7-5-11-20(13-17)29(25,26)27/h1-13H,14-15H2,(H,22,23,24)(H,25,26,27)

InChI Key

JSGRUNCTYDDMNX-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)N(CC2=CC(=CC=C2)S(=O)(=O)O)CC3=CC(=CC=C3)S(=O)(=O)O

Canonical SMILES

C1=CC=C(C=C1)N(CC2=CC(=CC=C2)S(=O)(=O)O)CC3=CC(=CC=C3)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

With stirring, 150.0 g of N,N-dibenzylaniline was added slowly over approximately two hours to 425.0 g of 100 percent sulfuric acid while maintaining a temperature in the range of 25° to 30° C. The resulting solution was set aside at ambient temperature for approximately fourteen hours. Then, 165 g of 65 percent oleum was added to the solution with stirring while maintaining a temperature in the range of 25° to 30° C. using an ice water bath. The resulting solution was stirred approximately 19 hours at ambient temperature and then was poured slowly onto ice with stirring. Sufficient sodium carbonate was added gradually to the drowned mixture to adjust the pH to approximately 7.0 and thus obtaining a solution of N,N-bis(3-sulfobenzyl)aniline.
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165 g
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